Cas no 1706445-51-3 (8-Bromo-quinoxaline-6-carboxylic acid ethyl ester)
8-Bromo-quinoxaline-6-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-quinoxaline-6-carboxylic acid ethyl ester
- 6-Quinoxalinecarboxylic acid, 8-bromo-, ethyl ester
- 1706445-51-3
- Ethyl8-bromoquinoxaline-6-carboxylate
- Ethyl 8-bromoquinoxaline-6-carboxylate
-
- Inchi: 1S/C11H9BrN2O2/c1-2-16-11(15)7-5-8(12)10-9(6-7)13-3-4-14-10/h3-6H,2H2,1H3
- InChI Key: UBJODHICTLBJSE-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(C(OCC)=O)=CC=2Br)N=CC=1
Computed Properties
- Exact Mass: 279.98474g/mol
- Monoisotopic Mass: 279.98474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- Density: 1.556±0.06 g/cm3(Predicted)
- Boiling Point: 379.5±37.0 °C(Predicted)
- pka: -2.54±0.30(Predicted)
8-Bromo-quinoxaline-6-carboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM222003-1g |
Ethyl 8-bromoquinoxaline-6-carboxylate |
1706445-51-3 | 97% | 1g |
$884 | 2021-08-04 | |
| Chemenu | CM222003-5g |
Ethyl 8-bromoquinoxaline-6-carboxylate |
1706445-51-3 | 97% | 5g |
$2057 | 2021-08-04 | |
| Chemenu | CM222003-1g |
Ethyl 8-bromoquinoxaline-6-carboxylate |
1706445-51-3 | 97% | 1g |
$*** | 2023-03-30 |
8-Bromo-quinoxaline-6-carboxylic acid ethyl ester Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 8-Bromo-quinoxaline-6-carboxylic acid ethyl ester
8-Bromo-quinoxaline-6-carboxylic acid ethyl ester (CAS No. 1706445-51-3): A Versatile Building Block in Organic Synthesis
8-Bromo-quinoxaline-6-carboxylic acid ethyl ester (CAS No. 1706445-51-3) is an important heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This quinoxaline derivative serves as a valuable building block for the synthesis of various biologically active molecules and functional materials. With its unique bromine substitution pattern and ester functionality, this compound offers multiple sites for further chemical modifications, making it particularly useful in medicinal chemistry and drug discovery applications.
The molecular structure of 8-bromo-quinoxaline-6-carboxylic acid ethyl ester features a quinoxaline core, which is a nitrogen-containing heterocycle known for its diverse biological activities. The presence of the bromine atom at the 8-position and the ethyl ester group at the 6-position provides excellent opportunities for cross-coupling reactions and nucleophilic substitutions, respectively. These characteristics make it a sought-after intermediate in the development of small molecule inhibitors, fluorescence probes, and organic electronic materials.
Recent trends in drug discovery have shown increased interest in quinoxaline-based compounds, particularly in the development of kinase inhibitors and anticancer agents. The 8-bromo-quinoxaline-6-carboxylic acid ethyl ester serves as a key precursor in the synthesis of these potential therapeutic agents. Researchers are particularly interested in how modifications to this core structure can influence binding affinity and selectivity against various biological targets, a topic that frequently appears in recent scientific literature and patent applications.
In the field of materials science, 8-bromo-quinoxaline derivatives have shown promise in the development of organic semiconductors and light-emitting materials. The electron-deficient nature of the quinoxaline ring, combined with the tunable properties introduced by the bromine substituent and ester group, makes these compounds attractive for optoelectronic applications. Current research focuses on how these materials can be incorporated into OLED devices and organic photovoltaic cells to improve efficiency and stability.
The synthesis and applications of 8-bromo-quinoxaline-6-carboxylic acid ethyl ester frequently appear in discussions about green chemistry and atom economy. Researchers are exploring more efficient methods for its production, with particular attention to catalytic processes and microwave-assisted synthesis. These approaches aim to reduce waste generation and improve yields, addressing growing concerns about environmental sustainability in chemical manufacturing.
From a commercial perspective, the demand for high-purity 8-bromo-quinoxaline-6-carboxylic acid ethyl ester has been steadily increasing. Suppliers are focusing on providing material with consistent quality, as evidenced by rigorous HPLC analysis and comprehensive spectroscopic characterization (including 1H NMR, 13C NMR, and mass spectrometry data). The compound is typically supplied as a crystalline solid with well-documented solubility properties in common organic solvents, which is crucial information for researchers planning synthetic routes.
Recent advances in computational chemistry have enabled better prediction of the reactivity patterns of 8-bromo-quinoxaline-6-carboxylic acid ethyl ester. Molecular modeling studies help researchers understand how this compound might interact with biological targets or combine with other molecular fragments to create novel structures. This computational approach, combined with traditional structure-activity relationship studies, accelerates the discovery of new applications for this versatile chemical intermediate.
Storage and handling of 8-bromo-quinoxaline-6-carboxylic acid ethyl ester require standard laboratory precautions. The compound should be kept in a dry, cool environment, protected from light to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material, in line with general laboratory safety protocols for organic compounds.
The future outlook for 8-bromo-quinoxaline-6-carboxylic acid ethyl ester appears promising, with ongoing research exploring its potential in bioconjugation chemistry, proteolysis targeting chimeras (PROTACs), and covalent inhibitor design. As synthetic methodologies continue to advance and our understanding of structure-property relationships deepens, this compound is likely to find even broader applications across multiple scientific disciplines.
For researchers interested in working with 8-bromo-quinoxaline-6-carboxylic acid ethyl ester, it's important to consult the latest literature for updated synthetic protocols and application examples. The compound's versatility ensures its continued relevance in both academic and industrial settings, particularly in projects focused on medicinal chemistry optimization and functional material development.
1706445-51-3 (8-Bromo-quinoxaline-6-carboxylic acid ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)